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The table below summarizes key data for UNC569 to help with solution preparation.

Parameter Detail

CAS Number 1350547-65-7 [1] [2] [3]

Molecular Formula C₂₂H₂₉FN₆ [1] [2]

Molecular Weight 396.50 g/mol [1]

Solubility in DMSO ~31.25 mg/mL (~78.81 mM) [1] [2]

Recommended Stock Concentration 10 mM (prepared in DMSO) [4] [1]

Example Experimental Protocols

Here are methodologies for key experiments using UNC569, based on published studies.

Experiment Cell Lines UNC569 Treatment Key Findings / Outcome

| Apoptosis Analysis [5] [1] [2] | 697 and Jurkat (ALL) | Concentration: 0.4 - 2 µM Duration: 24 hours |

Induced apoptosis; increased levels of cleaved Caspase-3 and cleaved PARP. | | Western Blot Analysis [5]

[1] [2] | 697 and Jurkat (ALL) | Concentration: 1 µM Duration: 1.5 hours | Inhibited Mer activation and
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downstream signaling through ERK1/2 and AKT pathways. | | In Vivo Efficacy [5] | MYC transgenic

zebrafish (T-ALL) | Concentration: 4 µM Duration: 2 weeks (continuous immersion) | Induced a >50%

reduction in tumor burden compared to vehicle-treated fish. |

UNC569 Mechanism of Action

The following diagram illustrates the mechanism of UNC569 and its downstream effects, based on the

experimental findings.
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Troubleshooting Common Issues

Here are solutions to some common problems researchers might encounter.

Problem: Poor Solubility or Precipitation
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Cause & Solution: While soluble in DMSO, precipitation can occur when adding to aqueous

cell culture media. Sonication of the DMSO stock solution is recommended to ensure it is fully
dissolved [1]. When preparing working concentrations, use a sequential dilution method and

ensure the final DMSO concentration is kept low (typically ≤0.1-0.5%) to maintain cell viability.

Problem: Lack of Expected Biological Effect

Cause & Solution: Biological activity can vary between cell lines. In B-ALL 697 and Jurkat T-

ALL cells, the IC50 for inhibiting Mer phosphorylation was found to be 141 nM and 193 nM,
respectively [5] [1]. Ensure your working concentration is well above the relevant IC50 for your

model system. Pre-incubate cells with UNC569 for at least 1 hour before adding a stimulus [5].

Problem: Instability of Stock Solution

Cause & Solution: UNC569 stock solutions in DMSO are hygroscopic and can degrade with

moisture uptake or repeated freeze-thaw cycles [1]. For long-term storage, aliquot the stock
solution and store at -80°C for up to 6 months [1] [2]. Use each aliquot within one month

when stored at -20°C [1].

Suggested FAQs for Your Support Center

What is the recommended solvent and concentration for a UNC569 stock solution?
What is the typical working concentration range for in vitro experiments with UNC569?
How long should I treat my cells with UNC569 to observe effects on signaling pathways?
My UNC569 has precipitated in the vial. How can I redissolve it?
What in vivo models have been used to test UNC569, and what was the dosing protocol?

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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